(3S,5R)-5-methylpiperidin-3-ol

Core Science & Biosynthesis

An In-Depth Technical Guide to (3S,5R)-5-methylpiperidin-3-ol: A Chiral Scaffold for Drug Discovery

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of the chiral piperidine derivative, (3S,5R)-5-methylpiperidin-3-ol. This molecule represents a valuable building block for medicinal chemists and drug development professionals, particularly in the design of potent and selective therapeutic agents. This document will delve into the stereochemical nuances of this compound, its physicochemical properties, a plausible synthetic route with detailed experimental considerations, and its established role in the development of novel pharmaceuticals, most notably as a key structural motif in renin inhibitors.

Molecular Architecture and Stereochemistry

(3S,5R)-5-methylpiperidin-3-ol is a disubstituted piperidine derivative characterized by a methyl group at the 5-position and a hydroxyl group at the 3-position. The stereochemistry of this molecule is crucial for its biological activity and is defined by the (3S, 5R) configuration of its two chiral centers. This specific arrangement dictates the three-dimensional orientation of the substituents, which in turn governs its interaction with biological targets.

The piperidine ring can exist in a chair conformation, which is the most stable arrangement. In the case of (3S,5R)-5-methylpiperidin-3-ol, the preferred conformation will place the methyl and hydroxyl groups in equatorial positions to minimize steric hindrance, leading to a thermodynamically more stable structure.

Diagram 1: Chemical Structure of (3S,5R)-5-methylpiperidin-3-ol

Caption: 2D representation of (3S,5R)-5-methylpiperidin-3-ol.

Physicochemical and Spectroscopic Properties

Table 1: Physicochemical Properties of (3S,5R)-5-methylpiperidin-3-ol and its Enantiomer

Property	Value	Source
Molecular Formula	C₆H₁₃NO	-
Molecular Weight	115.17 g/mol	[1]
CAS Number	Not available ((3R,5S) is 1909294-38-7)	[1]
Appearance	Expected to be a solid or oil at room temperature.	Inferred
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Expected to be soluble in water and polar organic solvents.	Inferred
Optical Rotation	Expected to be equal in magnitude but opposite in sign to the (3R,5S) enantiomer.	Theoretical

Spectroscopic Characterization

Spectroscopic data is essential for the identification and quality control of (3S,5R)-5-methylpiperidin-3-ol. While a full experimental dataset for this specific isomer is not published, data for its N-benzyl protected precursor, (3S,5R)-1-benzyl-5-methyl-piperidin-3-ol (CAS: 1909294-94-5), is available and provides valuable structural information.[2] The expected spectroscopic features for the unprotected compound are as follows:

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the piperidine ring protons, the methyl group (a doublet), and the proton on the carbon bearing the hydroxyl group. The chemical shifts and coupling constants would be indicative of the cis relationship between the methyl and hydroxyl groups.

• ¹³C NMR: The carbon NMR spectrum would display six distinct signals corresponding to the six carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption band in the region of 3300-3500 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group, and N-H stretching in the same region. C-H stretching and bending vibrations would also be present.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) at m/z 115, corresponding to the molecular weight of the compound.

Synthesis of (3S,5R)-5-methylpiperidin-3-ol

A stereoselective synthesis of (3S,5R)-5-methylpiperidin-3-ol is crucial to obtain the desired enantiomer for pharmaceutical applications. A plausible and efficient synthetic strategy involves the stereoselective construction of the piperidine core followed by appropriate functional group manipulations. One such approach could start from a chiral precursor to set the stereochemistry, followed by cyclization and final deprotection steps.

A key intermediate in the synthesis of related compounds is the N-protected derivative, (3S,5R)-1-benzyl-5-methyl-piperidin-3-ol.[2] The final step to obtain the target molecule would be the removal of the N-benzyl protecting group. Catalytic transfer hydrogenation is a widely used and effective method for this transformation, offering milder conditions compared to high-pressure hydrogenation.[3]

Diagram 2: Plausible Synthetic Workflow for (3S,5R)-5-methylpiperidin-3-ol

Caption: A conceptual workflow for the synthesis of the target compound.

Experimental Protocol: N-Debenzylation via Catalytic Transfer Hydrogenation

This protocol is a general procedure for the debenzylation of N-benzyl amines and would require optimization for the specific substrate.[3]

Materials:

• (3S,5R)-1-benzyl-5-methyl-piperidin-3-ol

• 10% Palladium on carbon (Pd/C)

• Ammonium formate

• Methanol (anhydrous)

• Inert gas (Nitrogen or Argon)

• Celite

Procedure:

• To a stirred suspension of (3S,5R)-1-benzyl-5-methyl-piperidin-3-ol (1 equivalent) and an equal weight of 10% Pd/C in dry methanol, add anhydrous ammonium formate (5 equivalents) in a single portion under an inert atmosphere.

• Stir the resulting reaction mixture at reflux temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and filter through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol.

• Combine the organic filtrates and concentrate under reduced pressure to afford the crude (3S,5R)-5-methylpiperidin-3-ol.

• Purify the crude product by flash column chromatography or crystallization to obtain the final product.

Self-Validation: The success of the synthesis should be confirmed by comparing the spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) of the product with the expected values. The purity should be assessed by techniques such as HPLC or elemental analysis.

Applications in Drug Discovery

The 3,5-disubstituted piperidine scaffold is a privileged structure in medicinal chemistry due to its ability to present substituents in a well-defined three-dimensional space, allowing for precise interactions with biological targets. The (3S,5R) stereochemistry, in particular, has been identified as a key feature in the development of potent and selective renin inhibitors.[4][5][6]

Renin Inhibitors for the Treatment of Hypertension

Renin is an aspartic protease that plays a crucial role in the renin-angiotensin-aldosterone system (RAAS), a key regulator of blood pressure.[4] Inhibition of renin is a therapeutic strategy for the treatment of hypertension. Several research programs have focused on the design of non-peptidic, orally bioavailable renin inhibitors, and the (3S,5R)-5-methylpiperidine core has emerged as a valuable component in these efforts.

The (3S,5R) stereochemistry allows for the optimal positioning of substituents that can interact with the S1 and S3 binding pockets of the renin active site. The methyl group can occupy a hydrophobic pocket, while the rest of the molecule can be elaborated to interact with other key residues in the enzyme.

Diagram 3: Role of (3S,5R)-5-methylpiperidin-3-ol in Renin Inhibitor Design

Caption: Simplified schematic of the RAAS and the point of intervention for renin inhibitors.

Numerous studies have reported the synthesis and optimization of complex molecules incorporating the (3S,5R)-5-methylpiperidine scaffold, leading to compounds with high renin inhibitory activity and favorable pharmacokinetic profiles.[4][7] These findings underscore the importance of (3S,5R)-5-methylpiperidin-3-ol as a starting material or a key structural element in the ongoing quest for new and improved antihypertensive drugs.

Conclusion

(3S,5R)-5-methylpiperidin-3-ol is a chiral building block with significant potential in the field of drug discovery. Its well-defined stereochemistry and the conformational rigidity of the piperidine ring make it an attractive scaffold for the design of potent and selective ligands for various biological targets. The established application of this moiety in the development of renin inhibitors highlights its value in addressing cardiovascular diseases. The synthetic accessibility of this compound, coupled with its favorable physicochemical properties, ensures its continued relevance for researchers and scientists in the pharmaceutical industry. Further exploration of this versatile scaffold may lead to the discovery of novel therapeutic agents for a range of diseases.

References

• National Center for Biotechnology Information. (2023). Investigation renin inhibitor activity from flavonoids derivates by in silico study. PubMed Central. [Link]

• Mori, Y., Ogawa, Y., Mochizuki, A., Nakamura, Y., Sugita, C., Miyazaki, S., Tamaki, K., Matsui, Y., Takahashi, M., Nagayama, T., Nagai, Y., Inoue, S., & Nishi, T. (2013). Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(3), 752-758. [Link]

• PATENTSCOPE. (2007). 3,5-SUBSTITUTED PIPERIDINE COMPOUNDS AS RENIN INHIBITORS. World Intellectual Property Organization. [Link]

• Google Patents. (2019). Methods for synthesizing (r)-3-phenylpiperidine or/and (s)
• Google Patents. (2007). 3,5-substitγued piperidine compounds as renin inhibitors.

• National Center for Biotechnology Information. (2020). Decades-old renin inhibitors are still struggling to find a niche in antihypertensive therapy. A fleeting look at the old and the promising new molecules. PubMed Central. [Link]

• National Center for Biotechnology Information. (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-OL. PubChem. [Link]

• Rhodium.ws. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate. [Link]

• National Center for Biotechnology Information. (2014). Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors. PubMed Central. [Link]

• ResearchGate. (2025). Catalytic Transfer Hydrodebenzylation with Low Palladium Loading. [Link]

• ScienceDirect. (2024). Synthesis of 5-benzyl-5-((5-nitropyridin-3yl)methyl)- 1,3,5-dithiazinan-5-ium through one-pot reactions, characterization and study as a corrosion retardant in high salinity oil fields. [Link]

• National Center for Biotechnology Information. (2019). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. PubMed Central. [Link]

• UNIPI. (2023). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoa. [Link]

• Mori, Y., Ogawa, Y., Mochizuki, A., Nakamura, Y., Sugita, C., Miyazaki, S., Tamaki, K., Matsui, Y., Takahashi, M., Nagayama, T., Nagai, Y., Inoue, S., & Nishi, T. (2012). Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(24), 7677-7682. [Link]

• MDPI. (2020). Design, Synthesis, and Anti-Tyrosinase, Anti-Melanogenic, and Antioxidant Activities of Novel (Z)-3-Benzyl-5-Benzylidene-2-Thioxothiazolidin-4-One Analogs. [Link]

• National Center for Biotechnology Information. (3R,5S)-3,5-dimethyloctane. PubChem. [Link]

• Imaeda, Y., et al. (2016). Structure-based design of a new series of N-(piperidin-3-yl)pyrimidine-5-carboxamides as renin inhibitors. Bioorganic & Medicinal Chemistry, 24(22), 5807-5817. [Link]

• National Center for Biotechnology Information. (2R,3R,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol;hydron;chloride. PubChem. [Link]

Sources

• 1. 1101987-19-2|(3S,5S)-5-Methylpiperidin-3-ol|BLD Pharm [bldpharm.com]
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• 3. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 6. Decades-old renin inhibitors are still struggling to find a niche in antihypertensive therapy. A fleeting look at the old and the promising new molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

(3S,5R)-5-methylpiperidin-3-ol synonyms and IUPAC name

[1]

Executive Summary

(3S,5R)-5-methylpiperidin-3-ol is a chiral, disubstituted piperidine scaffold increasingly utilized in the synthesis of kinase inhibitors, renin inhibitors, and targeted protein degraders (e.g., BCL6 degraders).[1] As a specific enantiomer of the cis-5-methylpiperidin-3-ol diastereomer, it offers a thermodynamically stable diequatorial conformation that is often preferred for rigidifying drug pharmacophores.[1] This guide provides a definitive reference for its nomenclature, stereochemical identification, synthetic pathways, and analytical characterization.[1]

Nomenclature & Identification

Accurate identification of chiral piperidines is critical due to the existence of four possible stereoisomers (two cis enantiomers and two trans enantiomers).[1] The (3S,5R) isomer represents one of the cis forms.[1]

Core Identifiers

Parameter	Detail
IUPAC Name	(3S,5R)-5-methylpiperidin-3-ol
Common Synonyms	(3S,5R)-5-methyl-3-piperidinol; cis-5-methylpiperidin-3-ol (specific enantiomer); (3S,5R)-5-hydroxy-3-methylpiperidine
CAS Registry Number (HCl)	2599854-21-2 (Specific enantiomer)
CAS Registry Number (Racemic cis)	42732-31-0 (Often the starting material for resolution)
Molecular Formula	C₆H₁₃NO
Molecular Weight	115.17 g/mol (Free base); 151.63 g/mol (HCl salt)
SMILES (Isomeric)	C[C@H]1CNCC[C@@H]1O
InChI Key	NSCBVPULCFBFGX-ZWKOTPCHSA-N

Stereochemical Relationship

The 3-hydroxy and 5-methyl substituents are in a 1,3-relationship on the piperidine ring.[1]

• (3S,5R) and (3R,5S): cis-isomers.[1] In the chair conformation, both substituents can adopt an equatorial orientation, making the cis isomers thermodynamically more stable than the trans isomers.[1]

• (3S,5S) and (3R,5R): trans-isomers.[1][2] One substituent must be axial while the other is equatorial, creating higher steric strain.[1]

Stereochemical Analysis & Conformation

Understanding the 3D conformation is vital for binding affinity predictions.[1]

Conformational Stability

In the (3S,5R) configuration, the piperidine ring predominantly adopts a chair conformation where both the C3-hydroxyl group and the C5-methyl group occupy equatorial positions .[1] This diequatorial arrangement minimizes 1,3-diaxial interactions, rendering the (3S,5R) isomer significantly more stable than its trans counterparts.[1]

Graphviz: Stereochemical Configuration

The following diagram illustrates the relationship between the isomers and the stability of the (3S,5R) form.

Figure 1: Stereochemical flow from achiral precursor to the specific (3S,5R) enantiomer.

Synthetic Pathways[1][4]

For research and scale-up, two primary routes are employed: hydrogenation/resolution (cost-effective) and de novo asymmetric synthesis (high purity).[1]

Route A: Hydrogenation and Enzymatic Resolution (Scalable)

This method utilizes the thermodynamic preference for the cis isomer during the reduction of the aromatic pyridine ring.[1]

• Hydrogenation:

  • Precursor: 5-methylpyridin-3-ol.[1][3]

  • Conditions: Rhodium on Alumina (Rh/Al₂O₃) or Platinum Oxide (PtO₂) in acetic acid at 50-60 psi H₂.

  • Mechanism: Heterogeneous hydrogenation typically adds hydrogen across the "face" of the ring, favoring the cis relationship (all-cis addition).[1]

  • Yield: >90% conversion to racemic cis-5-methylpiperidin-3-ol (CAS 42732-31-0).[1]

• Chiral Resolution:

  • Method: Kinetic resolution using Lipase B from Candida antarctica (CAL-B) .[1]

  • Protocol: The racemate is treated with vinyl acetate in an organic solvent (e.g., MTBE).[1] The lipase selectively acetylates one enantiomer (typically the (3R,5S)-isomer), leaving the desired (3S,5R)-alcohol free.[1]

  • Purification: The resulting mixture of free alcohol and acetylated ester is separated via column chromatography or acid-base extraction.[1]

Route B: De Novo Asymmetric Synthesis (High Purity)

For applications requiring >99% ee without resolution steps, a chiral pool approach starting from amino acids (e.g., glutamic acid derivatives) is utilized, though it is more synthetic steps.[1]

Analytical Characterization

To validate the identity and purity of (3S,5R)-5-methylpiperidin-3-ol, the following self-validating protocols are recommended.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CD₃OD):

  • The cis relationship is confirmed by the coupling constants of the ring protons.[1]

  • H3 (axial): Appears as a multiplet (tt or dddd) with large axial-axial coupling (J ≈ 10-11 Hz) to H2ax and H4ax, indicating the hydroxyl group is equatorial.[1]

  • H5 (axial): Similarly shows large axial couplings, confirming the methyl group is equatorial.[1]

• ¹³C NMR: Distinct signals for C3 (carbinol) and C5 (methine).[1]

Chiral HPLC Method[1]

• Column: Chiralpak IG or AD-H (4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (or Refractive Index if UV is weak due to lack of chromophore).[1]

• Derivatization: For better UV detection, derivatize with benzoyl chloride or Boc-anhydride prior to analysis.[1]

Pharmaceutical Applications

Renin Inhibitors

The (3S,5R) scaffold serves as a rigid core in identifying renin inhibitors.[1][4] The specific stereochemistry directs the substituents into the S1 and S3 pockets of the enzyme, enhancing potency compared to the racemate.[1]

Targeted Protein Degradation (BCL6)

Recent studies (e.g., J. Med.[1] Chem. 2022) highlight the importance of 3,5-disubstituted piperidines in BCL6 degraders. While some studies focus on trans isomers for specific geometries, the cis-(3S,5R) isomer is often evaluated to fine-tune linker angles in PROTACs and molecular glues.[1]

Graphviz: Synthesis Workflow

The following diagram details the hydrogenation and resolution workflow.

Figure 2: Chemo-enzymatic synthesis route for (3S,5R)-5-methylpiperidin-3-ol.

References

• Mori, Y., et al. (2012).[1][4] "Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors."[1][4] Bioorganic & Medicinal Chemistry Letters, 22(24), 7677-7682.[1][4] Retrieved from [Link]

• McCreary, A., et al. (2022).[1] "Improved Binding Affinity and Pharmacokinetics Enable Sustained Degradation of BCL6 In Vivo."[1][2] Journal of Medicinal Chemistry, 65(11), 7675–7696.[1] (Discusses synthesis of related 3,5-disubstituted piperidines). Retrieved from [Link][1]

Sources

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• 4. Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Analysis and Synthetic Utility of (3S,5R)- and (3R,5S)-5-Methylpiperidin-3-ol

Topic: Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Structural Biologists

Executive Summary

The piperidine scaffold is ubiquitous in medicinal chemistry, serving as a core pharmacophore in over 12,000 biologically active compounds. Among these, 5-methylpiperidin-3-ol represents a high-value chiral building block. The specific enantiomers (3S,5R) and (3R,5S) are of particular significance because they represent the cis-diastereomers of the 1,3-disubstituted system.

Unlike their trans-counterparts, these cis-isomers can adopt a thermodynamically favorable diequatorial chair conformation, minimizing 1,3-diaxial strain. This structural rigidity is critical in drug design, particularly for optimizing binding affinity in kinase inhibitors (e.g., JAK/TYK2 pathways) and renin inhibitors, where the C3-hydroxyl group acts as a hydrogen bond donor/acceptor and the C5-methyl group probes hydrophobic pockets.

This guide delineates the structural differentiation, synthetic access, and analytical resolution of these specific enantiomers.

Structural & Stereochemical Definition

Absolute and Relative Configuration

The primary point of confusion in this series is the relationship between absolute configuration (R/S) and relative stereochemistry (cis/trans).

• The Isomers: (3S,5R) and (3R,5S) are enantiomers of each other.

• Relative Stereochemistry: Both enantiomers possess a cis-1,3-relationship between the hydroxyl and methyl groups.

• Conformational Analysis:

  • In the piperidine ring, a 1,3-disubstituted pattern allows for two chair conformations.

  • For the cis isomers ((3S,5R) / (3R,5S)), the substituents can exist as diequatorial (e,e) or diaxial (a,a) .

  • Thermodynamic Preference: The diequatorial conformer is significantly more stable (

    kcal/mol) compared to the diaxial form. This contrasts with the trans isomers ((3R,5R) / (3S,5S)), which are locked in an equatorial-axial (e,a) conformation, often leading to lower metabolic stability and different vector projections in a binding pocket.

Structural Logic Visualization

The following diagram illustrates the stereochemical relationships and the "Pharmacophore Vector" logic used in drug design.

Figure 1: Stereochemical hierarchy of 5-methylpiperidin-3-ol. The (3S,5R) and (3R,5S) pair allows for the stable diequatorial conformation essential for predictable ligand-protein interactions.

Synthetic Pathways

Accessing enantiopure (3S,5R) or (3R,5S) material requires bypassing the thermodynamic racemic mixture. Two primary strategies are employed in high-value process chemistry.

Route A: Hydrogenation & Chiral Resolution (Scale-Up Preferred)

This method is cost-effective for multi-kilogram batches but requires robust chiral chromatography.

• Precursor Synthesis: Condensation of ethyl acetoacetate with formaldehyde and ammonia, followed by decarboxylation to yield 5-methylpyridin-3-ol.

• Hydrogenation: Catalytic hydrogenation (Rh/Al₂O₃ or PtO₂) under high pressure (50 bar H₂).

  • Outcome: Predominantly yields the cis-racemate due to catalyst surface approach (facial selectivity).

  • Ratio: Typically 9:1 (cis:trans).

• Resolution: The cis-racemate is separated into (3S,5R) and (3R,5S) using Chiral SFC (Supercritical Fluid Chromatography).

Route B: Asymmetric De Novo Synthesis (Discovery Preferred)

Used when absolute stereochemistry must be guaranteed without separation.

• Chiral Pool Start: Begin with L-Aspartic acid or similar chiral amino acid derivatives.

• Cyclization: Dieckmann condensation or Ring-Closing Metathesis (RCM) strategies.

• Functionalization: Diastereoselective methylation at C5 controlled by the existing stereocenter at C3 (or vice versa).

Synthetic Workflow Diagram

Figure 2: Industrial workflow for accessing enantiopure 5-methylpiperidin-3-ol isomers via reduction and chiral resolution.

Analytical Differentiation & Quality Control

Distinguishing between (3S,5R) and (3R,5S) requires specific analytical protocols, as standard NMR is insufficient without chiral derivatization.

Chiral HPLC/SFC Protocol

The following protocol is a self-validating system for determining Enantiomeric Excess (ee).

Parameter	Condition	Rationale
Column	Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate))	Amylose backbones provide superior recognition for piperidine rings compared to cellulose.
Mobile Phase	Hexane:IPA:Diethylamine (90:10:0.1)	DEA is critical to suppress peak tailing caused by the secondary amine interacting with silanols.
Detection	UV @ 210 nm (or CAD)	Low UV absorbance of the piperidine ring requires low wavelength or Charged Aerosol Detection.
Derivatization	Boc-protection (Optional)	If resolution is poor, converting to N-Boc-5-methylpiperidin-3-ol often increases resolution factors (Rs > 2.0).

NMR Differentiation (Mosher's Method)

To assign absolute configuration de novo:

• Derivatize the secondary amine (N1) with an achiral protecting group (e.g., Cbz).

• Esterify the C3-hydroxyl with both (R)- and (S)-MTPA chloride (Mosher's acid chloride).

• Analyze ¹H-NMR or ¹⁹F-NMR shifts. The

  (S-R) values of protons near the stereocenter will indicate the spatial arrangement (Configuration correlation model).

Pharmacological Implications[1][2][3][4][5][6][7]

The choice between (3S,5R) and (3R,5S) is rarely arbitrary.

• Three-Point Attachment: In kinase active sites (e.g., JAK1/JAK3), the piperidine often sits in the solvent-exposed region or the ribose binding pocket.

  • The C3-OH often engages in H-bonding with the hinge region backbone or conserved water networks.

  • The C5-Me provides a hydrophobic vector that can induce selectivity by clashing with non-conserved residues in off-target kinases.

• Renin Inhibitors: Research indicates that (3S,5R)-derivatives of piperidine-3-carboxamides (structurally related to the alcohol) show superior oral exposure and potency compared to their enantiomers [1]. The specific spatial arrangement of the (3S,5R) isomer aligns the substituents to mimic the transition state of the angiotensinogen cleavage site.

References

• Nakamura, T., et al. (2013). "Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors." Bioorganic & Medicinal Chemistry Letters.

• Phenomenex. (2024). "Chiral HPLC Separations: A Guide to Enantiomer Resolution." Phenomenex Technical Guides.

• Axios Research. (2024).[1] "(3S,5R)-3-(Boc-amino)-5-Methylpiperidine Reference Standards." Axios Product Catalog.

• Ikeda, Y., et al. (2016). "Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid and Chiral Piperidine Derivatives." Molecules.

Sources

• 1. (3S,5R)-3-(Boc-amino)-5-Methylpiperidine - CAS - 1203651-07-3 | Axios Research [axios-research.com]

Protocols & Analytical Methods

Application Note: Regioselective N-Protection of 5-Methylpiperidin-3-ol

Executive Summary

The functionalization of 5-methylpiperidin-3-ol presents a classic challenge in medicinal chemistry: differentiating between a secondary amine and a secondary alcohol in a sterically biased scaffold. While the amine is inherently more nucleophilic, the 3-hydroxy group and the 5-methyl substituent introduce steric and electronic factors that can complicate standard protocols.

This guide provides high-fidelity protocols for N-tert-butoxycarbonyl (Boc) and N-benzyloxycarbonyl (Cbz) protection. Unlike generic procedures, these workflows are engineered with self-validating checkpoints —specific extraction steps designed to chemically filter unreacted starting materials and byproducts, ensuring high purity without immediate reliance on chromatography.

Strategic Analysis

Chemoselectivity: The Nucleophilic Hierarchy

The core objective is to acylate the nitrogen (N-protection) while leaving the oxygen untouched (free alcohol).

• Amine (

  ): High nucleophilicity, reacts rapidly with electrophiles ( , Cbz-Cl).

• Alcohol (

  ): Lower nucleophilicity. Requires deprotonation (alkoxides) or specific catalysts (DMAP) to react significantly with carbonates/carbamates under mild conditions.

The Trap: The use of strong bases (NaH) or acylation catalysts (DMAP) increases the risk of O-acylation or N,O-bis-protection . The Solution: Use mild inorganic bases (

) or hindered organic bases ( , DIPEA) and maintain temperatures .

Stereochemical Considerations

5-methylpiperidin-3-ol exists as cis and trans diastereomers.

• Conformational Locking: The bulky N-protecting group (Boc/Cbz) combined with the 5-methyl group will force the piperidine ring into a specific chair conformation to minimize 1,3-diaxial interactions.

• NMR Complexity: N-protected piperidines exhibit rotamerism (restricted rotation around the N-C=O bond). This often manifests as "doubled" or broad peaks in

  H NMR, which can be mistaken for impurities. Do not discard the batch based on a "messy" NMR without checking for rotamers (see Section 5).

Protocol A: Regioselective N-Boc Protection

Target Product: tert-butyl 3-hydroxy-5-methylpiperidine-1-carboxylate Reagent: Di-tert-butyl dicarbonate (

)

Reaction Scheme & Logic

The reaction uses Dichloromethane (DCM) as a solvent for solubility and Triethylamine (

) as a proton scavenger. No DMAP is used to prevent O-Boc formation.

Self-Validating Mechanism: The product is a neutral carbamate. The starting material is a basic amine. An acidic wash (Citric Acid) during workup will protonate and extract any unreacted amine into the aqueous phase, leaving only the pure product in the organic phase.

Step-by-Step Procedure

Step	Action	Critical Parameter / Observation
1. Setup	Dissolve 5-methylpiperidin-3-ol (1.0 equiv) in DCM (10 vol). Add (1.2 equiv).	Ensure complete dissolution. Solution should be clear.
2. Addition	Cool to 0°C . Add (1.1 equiv) dissolved in minimal DCM dropwise over 20 mins.	Gas Evolution: release is possible but minimal with . Control exotherm.
3. Reaction	Remove ice bath. Stir at RT (20-25°C) for 4–16 hours.	Monitor by TLC (ninhydrin stain). SM spot (polar, base-line) should disappear.
4. Quench	Add water (5 vol) to the reaction mixture.	Stops the reaction and dissolves amine salts.
5. Validating Wash	Separate layers. Wash organic layer with 10% Citric Acid (aq) (2 x 5 vol).	CRITICAL: This removes unreacted starting amine. Product stays in DCM.
6. Neutralization	Wash organic layer with Sat. (1 x 5 vol) then Brine (1 x 5 vol).	Removes residual acid and potential Boc-acid byproducts.
7. Isolation	Dry over , filter, and concentrate in vacuo.	Yields a viscous oil or low-melting solid.

Workflow Visualization

Figure 1: N-Boc Protection Workflow with Integrated Purification Steps.

Protocol B: N-Cbz Protection (Schotten-Baumann)

Target Product: benzyl 3-hydroxy-5-methylpiperidine-1-carboxylate Reagent: Benzyl chloroformate (Cbz-Cl)

Reaction Scheme & Logic

Cbz-Cl is highly reactive. To prevent O-acylation, we use a biphasic system (

) with inorganic base ( ). The water suppresses the nucleophilicity of the alcohol via hydrogen bonding, while the amine remains reactive.

Step-by-Step Procedure

Step	Action	Critical Parameter / Observation
1. Setup	Dissolve 5-methylpiperidin-3-ol (1.0 equiv) in THF (5 vol) and (5 vol). Add (2.0 equiv).	Use a vigorous stir bar. System is biphasic (suspension).
2. Addition	Cool to 0°C . Add Cbz-Cl (1.05 equiv) dropwise over 30 mins.	Safety: Cbz-Cl is lachrymatory. Handle in fume hood. Keep T < 5°C.
3. Reaction	Stir at 0°C for 1h , then warm to RT for 2h.	Low temp favors N- over O-acylation.
4. Workup	Dilute with EtOAc (10 vol). Separate layers.	Product extracts into EtOAc.
5. Validating Wash	Wash organic layer with 1M HCl (2 x 5 vol).	CRITICAL: Removes unreacted amine.
6. Isolation	Dry ( ), filter, concentrate.	Product is usually an oil.

Analytical Guide: The "Rotamer Trap"

When analyzing N-protected piperidines by NMR, researchers often panic due to "split peaks." This is due to the partial double bond character of the carbamate (N-C=O) bond.

• Observation: Two sets of signals for the methyl group or ring protons (e.g., a 60:40 ratio).

• Verification: Run the NMR at elevated temperature (e.g., 50-60°C in DMSO-

  ). The signals should coalesce into a single set as rotation becomes fast on the NMR timescale.

• Impurity vs. Rotamer:

  • Rotamers: Sum of integrals equals the expected proton count.

  • Impurities: Integrals do not match; peaks do not coalesce at high T.

Comparison of Protecting Groups

Feature	N-Boc	N-Cbz
Reagent Stability	Solid ( ), easy to handle.	Liquid (Cbz-Cl), moisture sensitive, lachrymator.
Deprotection	Acidic (TFA or HCl/Dioxane).	Hydrogenolysis ( ) or HBr/AcOH.
Orthogonality	Stable to Base, Hydrogenolysis.[1]	Stable to Acid (mild), Base.[1]
Cost	Moderate.	Low to Moderate.
Recommendation	First Choice for exploratory chemistry.[1]	Preferred if acid-sensitive groups are present later.

References

• Regioselective Synthesis of N-Boc-3-hydroxypiperidines

  • Gao, X., et al. "Efficient Asymmetric Synthesis of (S)-N-Boc-3-Hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase.

• General Protocol for N-Cbz Protection (Schotten-Baumann)

  • Vinayagam, V., et al. "Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group..." J. Org.[2][3] Chem., 2024.[2][3] (Contains standard protection protocols in supporting info).

  • [2]

• Properties of 1-Boc-3-hydroxypiperidine (Analogous Scaffold)

  • Sigma-Aldrich Product Specification: 1-Boc-3-hydroxypiperidine.[4]

  • [4]

• Mechanistic Insight on Amine vs Alcohol Nucleophilicity: Clayden, J., Greeves, N., Warren, S. "Organic Chemistry." Oxford University Press. (General textbook reference for nucleophilicity hierarchy).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 3. Cbz-Protected Amino Groups [organic-chemistry.org]
• 4. 1-BOC-3-羟基哌啶 ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.cn]

Technical Notes & Optimization

Technical Support Center: Purification of (3S,5R)-5-methylpiperidin-3-ol hydrochloride

Welcome to the technical support center for the purification of (3S,5R)-5-methylpiperidin-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to the purification of this chiral compound. Our goal is to equip you with the scientific rationale and practical steps to overcome common challenges in your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of (3S,5R)-5-methylpiperidin-3-ol hydrochloride. Each problem is followed by a detailed explanation of potential causes and a step-by-step guide to resolving the issue.

Issue 1: Low Yield After Recrystallization

Q: I am experiencing a significant loss of product after recrystallizing my crude (3S,5R)-5-methylpiperidin-3-ol hydrochloride. What are the likely causes and how can I improve my yield?

A: Low recovery from recrystallization is a common issue, often stemming from the high solubility of the hydrochloride salt in the chosen solvent system. Amine hydrochlorides, being salts, tend to be highly polar and can be challenging to recrystallize with high efficiency.[1][2]

Causality and Resolution:

• Inappropriate Solvent Choice: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[3] For piperidinol hydrochlorides, highly polar solvents like methanol or ethanol might lead to excessive solubility even at cold temperatures, resulting in poor recovery.

  • Solution: A mixed solvent system is often more effective. A common strategy is to dissolve the salt in a minimal amount of a polar solvent (e.g., isopropanol, ethanol) at an elevated temperature and then slowly add a less polar "anti-solvent" (e.g., diethyl ether, ethyl acetate, or acetone) until the solution becomes slightly turbid.[1] This reduces the overall solvating power of the system, inducing crystallization upon cooling.

• Excessive Solvent Volume: Using too much solvent to dissolve the crude product will keep it in solution even after cooling.

  • Solution: Always use the minimum amount of hot solvent required to fully dissolve the solid.[3] This ensures the solution is saturated or near-saturated upon cooling, promoting crystal formation.

• Cooling Rate: Rapid cooling can lead to the formation of small, impure crystals or even precipitation of an oil.

  • Solution: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal growth and recovery. Slower cooling generally results in larger, purer crystals.[3]

Troubleshooting Workflow for Low Recrystallization Yield:

Caption: Decision tree for troubleshooting low recrystallization yield.

Issue 2: Oily Product Instead of Crystalline Solid

Q: My (3S,5R)-5-methylpiperidin-3-ol hydrochloride is "oiling out" or precipitating as an amorphous solid during recrystallization. How can I obtain a crystalline product?

A: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point, or when the solubility of the compound is so high that it cannot form a crystal lattice. This is often due to the presence of impurities or an inappropriate solvent system.

Causality and Resolution:

• Presence of Impurities: Impurities can disrupt the crystal lattice formation, leading to an oil. Common impurities in the synthesis of piperidine derivatives can include starting materials, by-products, or residual solvents.

  • Solution:

    • Pre-purification: Consider a simple workup step before recrystallization. This could involve washing a solution of the crude product with an immiscible organic solvent to remove non-polar impurities.[1]

    • Activated Charcoal: If colored impurities are present, a small amount of activated charcoal can be added to the hot solution before filtering to adsorb them.[1]

• Solvent System and Polarity: The solvent may be too polar, preventing the hydrochloride salt from precipitating in an orderly crystalline form.

  • Solution:

    • Solvent Screening: Experiment with different solvent systems. A good starting point for hydrochloride salts is often isopropanol, or a mixture of methanol and a less polar solvent like methyl tert-butyl ether (MTBE).[1]

    • Seeding: If you have a small amount of pure crystalline material, adding a "seed crystal" to the cooled, supersaturated solution can induce crystallization.

Issue 3: Inadequate Purity After a Single Purification Step

Q: After one round of recrystallization, my product purity (as determined by HPLC or NMR) is still below the required specification. What are my options?

A: Achieving high purity, especially for pharmaceutical applications, may require more than a single purification step. The choice of the next step depends on the nature of the remaining impurities.

Causality and Resolution:

• Closely Related Impurities: If the impurities have similar polarity and solubility to your product, recrystallization alone may not be sufficient.

  • Solution:

    • Column Chromatography: While challenging for highly polar hydrochloride salts, silica gel chromatography can be effective if the free base form of the amine is used.[4] The hydrochloride salt can be converted to the free base, purified on silica (often with a mobile phase containing a small amount of a basic modifier like triethylamine to prevent streaking), and then converted back to the hydrochloride salt.[4]

    • Ion-Exchange Chromatography: This technique is well-suited for separating ionic compounds like amine hydrochlorides from neutral or differently charged impurities.

    • Chiral HPLC: If the impurity is a diastereomer or enantiomer, chiral chromatography is the most effective method for separation.[5][6][7] This is crucial for ensuring the stereochemical purity of your final compound.

Purification Strategy Flowchart:

Caption: General purification strategy for (3S,5R)-5-methylpiperidin-3-ol hydrochloride.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the recrystallization of (3S,5R)-5-methylpiperidin-3-ol hydrochloride?

A1: A good starting point is isopropanol (2-propanol).[1] It often provides a good balance of solubility at high and low temperatures for amine hydrochlorides. If the compound is too soluble in isopropanol, a mixture of isopropanol with diethyl ether or acetone as an anti-solvent can be effective.[1]

Q2: How can I convert the hydrochloride salt to the free base for purification, and then back to the salt?

A2:

• Salt to Free Base: Dissolve the hydrochloride salt in water and add a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3) until the pH is basic (pH > 10). The free base can then be extracted into an organic solvent like dichloromethane (DCM) or ethyl acetate. The organic layer is then dried and the solvent evaporated.

• Free Base to Salt: Dissolve the purified free base in a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or isopropanol). Then, add a solution of anhydrous HCl in the same or a compatible solvent (e.g., HCl in diethyl ether or dioxane) dropwise until precipitation is complete.[8][9]

Q3: What analytical techniques are recommended for assessing the purity of (3S,5R)-5-methylpiperidin-3-ol hydrochloride?

A3: A combination of techniques is recommended for comprehensive purity assessment:

• HPLC (High-Performance Liquid Chromatography): This is the primary method for determining chemical purity.[10][11] A reversed-phase C18 column with a mobile phase of acetonitrile/water with an additive like trifluoroacetic acid (TFA) or formic acid is a common starting point.

• Chiral HPLC: Essential for determining the enantiomeric and diastereomeric purity.[5][6][7]

• NMR (Nuclear Magnetic Resonance) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can detect impurities if they are present in sufficient quantities (typically >1%).

• LC-MS (Liquid Chromatography-Mass Spectrometry): Useful for identifying the molecular weights of the main component and any impurities.[11]

Q4: Are there any specific safety precautions I should take when working with (3S,5R)-5-methylpiperidin-3-ol hydrochloride and the solvents used for its purification?

A4: Yes, standard laboratory safety practices should always be followed. This includes:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Being aware of the flammability and toxicity of the organic solvents being used.

• When preparing anhydrous HCl solutions, it is crucial to handle gaseous HCl with extreme care in a fume hood.

Section 3: Experimental Protocols

Protocol 1: Recrystallization using a Mixed Solvent System (Isopropanol/Diethyl Ether)

• Place the crude (3S,5R)-5-methylpiperidin-3-ol hydrochloride in a clean Erlenmeyer flask.

• Add a minimal amount of hot isopropanol to the flask with stirring until the solid just dissolves.

• Slowly add diethyl ether dropwise to the hot solution until a slight, persistent cloudiness is observed.

• Add a drop or two of hot isopropanol to redissolve the precipitate and obtain a clear solution.

• Cover the flask and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Collect the crystals by vacuum filtration, washing with a small amount of cold diethyl ether.

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Purity Assessment by HPLC

Parameter	Recommended Condition
Column	Reversed-phase C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Note: This is a general method and may require optimization for your specific sample and HPLC system.

References

• Purification of organic hydrochloride salt? ResearchGate. Available from: [Link]

• (3S,5R)-3-(Boc-amino)-5-Methylpiperidine. Axios Research. Available from: [Link]

• How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? ResearchGate. Available from: [Link]

• Chiral separation of nipecotic acid amides. PubMed. Available from: [Link]

• CN105924408A - Synthetic method of piperidine hydrochloride. Google Patents.

• How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. Available from: [Link]

• Synthesis and Analysis of Hydrochloride Salts Used as Adulterants. The Journal of the South Carolina Academy of Science. Available from: [Link]

• Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors. PubMed. Available from: [Link]

• Validation of an Analytical Method of 3′,4′,5-Trihydroxy-3-Methoxy-6,7-Methylenedioxyflavone 4′-Glucuronide for Standardization of Spinacia oleracea. MDPI. Available from: [Link]

• Chiral HPLC Separations. Phenomenex. Available from: [Link]

• The Dark Art of Chemistry - Chiral Chromatography. Sygnature Discovery. Available from: [Link]

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. ACG Publications. Available from: [Link]

• Recrystallization and Acid/Base Extraction - The Basics. Rhodium.ws. Available from: [Link]

• Enantiomeric Separations using Chiral Counter-Ions. DiVA portal. Available from: [Link]

• Isolation of primary amines as HCL salt problem. Sciencemadness Discussion Board. Available from: [Link]

• Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid: Asymmetric Synthesis of (S)-Daphneolone and (S)-Dihydroyashabushiketol, and Formal Synthesis of (3S,5S)-Yashabushidiol B. MDPI. Available from: [Link]

• Amine workup. Reddit. Available from: [Link]

• Light-Driven Organocatalytic Birch Reduction for Late-Stage Drug Modification and sp3-Rich Spirocycle Synthesis. Journal of the American Chemical Society. Available from: [Link]

• Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors. PubMed. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. designer-drug.com [designer-drug.com]
• 4. reddit.com [reddit.com]
• 5. Chiral separation of nipecotic acid amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. acgpubs.org [acgpubs.org]

Technical Support Center: Optimizing Chiral Resolution of 5-Methylpiperidin-3-ol Intermediates

Welcome to the Technical Support Center dedicated to the chiral resolution of 5-methylpiperidin-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for obtaining enantiomerically pure 5-methylpiperidin-3-ol intermediates, which are crucial building blocks in the synthesis of various pharmaceutical agents.

Introduction: The Significance of Chiral 5-Methylpiperidin-3-ol

The stereochemistry of active pharmaceutical ingredients (APIs) is a critical determinant of their pharmacological activity, efficacy, and safety. The 5-methylpiperidin-3-ol scaffold is present in numerous biologically active molecules, and its chirality often plays a pivotal role in its interaction with biological targets. Consequently, robust and efficient methods for the separation of its enantiomers are of paramount importance in drug discovery and development. This guide provides practical, field-proven insights into the two primary methods for resolving racemic 5-methylpiperidin-3-ol: Diastereomeric Salt Crystallization and Chiral Chromatography.

Section 1: Troubleshooting Guide for Diastereomeric Salt Crystallization

Diastereomeric salt crystallization is a classical and widely used method for the resolution of chiral amines.[1] It relies on the principle that diastereomers, formed by reacting a racemic mixture with a chiral resolving agent, have different physicochemical properties, most notably solubility, allowing for their separation by fractional crystallization.[2]

Question: My diastereomeric salt crystallization of 5-methylpiperidin-3-ol yields low enantiomeric excess (ee). What are the potential causes and how can I improve it?

Answer:

Low enantiomeric excess is a common challenge in diastereomeric salt crystallization. The root causes often lie in the subtle interplay between thermodynamics and kinetics of the crystallization process. Here is a systematic approach to troubleshooting this issue:

Potential Causes & Solutions for Low Enantiomeric Excess

Potential Cause	Explanation	Troubleshooting Steps & Optimization Strategies
Inappropriate Resolving Agent	The difference in solubility between the two diastereomeric salts is not significant enough for effective separation.[2]	Screen a variety of chiral resolving agents. For the basic 5-methylpiperidin-3-ol, acidic resolving agents are employed. Commonly effective agents include tartaric acid derivatives (e.g., (+)-dibenzoyl-D-tartaric acid, (-)-di-p-toluoyl-L-tartaric acid) and mandelic acid derivatives.[1][3] The choice of the resolving agent is critical and often empirical.
Suboptimal Solvent System	The solvent plays a crucial role in modulating the solubility of the diastereomeric salts. An unsuitable solvent can lead to either co-precipitation of both salts or poor crystal formation.	Conduct a solvent screen. Start with common solvents like ethanol, methanol, isopropanol, acetone, and acetonitrile. Consider using solvent mixtures (e.g., alcohol/water, acetone/heptane) to fine-tune the solubility. The goal is to find a solvent system where one diastereomer is sparingly soluble while the other remains in solution.
Incorrect Stoichiometry	The molar ratio of the resolving agent to the racemic amine can significantly impact the resolution efficiency.[3]	Optimize the molar ratio. While a 1:1 molar ratio is a common starting point, sometimes using a substoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can lead to higher enantiomeric excess in the crystallized salt.[3]
Rapid Cooling Rate	Fast cooling can induce rapid precipitation, trapping the more soluble diastereomer within the crystal lattice of the less soluble one, thus reducing the enantiomeric purity.[4]	Employ a controlled and slow cooling profile. Allow the solution to cool gradually to room temperature, followed by further slow cooling in a refrigerator or cold bath. A programmable cooling system can provide precise control.
Insufficient Equilibration Time	The system may not have reached thermodynamic equilibrium, meaning the less soluble salt has not had sufficient time to crystallize selectively.	Increase the crystallization time. Allow the solution to stir at the final crystallization temperature for an extended period (e.g., 12-24 hours) to ensure complete precipitation of the desired diastereomer.
Presence of Impurities	Impurities in the racemic 5-methylpiperidin-3-ol or the resolving agent can interfere with crystal lattice formation and act as nucleation sites for the undesired diastereomer.	Ensure the purity of your starting materials. Recrystallize or purify the racemic starting material and the resolving agent if necessary.
Racemization	Although less common for this specific molecule under typical resolution conditions, racemization of the amine or resolving agent can occur under harsh conditions (e.g., high temperatures, extreme pH).[4]	Use milder conditions. Avoid prolonged exposure to high temperatures. Ensure the pH of the solution is appropriate for salt formation without causing degradation or racemization.

Section 2: Frequently Asked Questions (FAQs)

Diastereomeric Salt Crystallization

Q1: How do I choose the initial resolving agent and solvent for 5-methylpiperidin-3-ol?

A1: For a basic amine like 5-methylpiperidin-3-ol, chiral acidic resolving agents are the logical choice. Tartaric acid and its derivatives are excellent starting points due to their widespread success in resolving chiral bases.[3] A preliminary small-scale screening with a few common resolving agents (e.g., L-(+)-tartaric acid, D-(-)-tartaric acid, (+)-dibenzoyl-D-tartaric acid, and (-)-O,O'-di-p-toluoyl-L-tartaric acid) in a range of solvents (e.g., methanol, ethanol, isopropanol, acetone) is highly recommended. The formation of a crystalline precipitate with one combination is a positive indicator.

Q2: What is the procedure for liberating the free amine from the diastereomeric salt?

A2: Once the diastereomerically pure salt is isolated, the chiral resolving agent needs to be removed to obtain the enantiomerically pure 5-methylpiperidin-3-ol. This is typically achieved by the following steps:

• Dissolution: Suspend the diastereomeric salt in water.

• Basification: Add a base (e.g., 1M NaOH, K₂CO₃) to the suspension until the pH is basic (pH > 10). This neutralizes the acidic resolving agent and liberates the free amine.[1]

• Extraction: Extract the aqueous layer with an organic solvent in which the amine is soluble (e.g., dichloromethane, ethyl acetate). The salt of the resolving agent will remain in the aqueous layer.

• Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched free amine.

Q3: Can I recover and reuse the chiral resolving agent?

A3: Yes, and it is often economically advantageous to do so. After liberating the free amine, the aqueous layer contains the salt of the resolving agent. By acidifying the aqueous layer (e.g., with HCl), the chiral resolving agent will often precipitate and can be recovered by filtration, washed, and dried for reuse.[2]

Chiral Chromatography

Q1: When should I consider using chiral HPLC for the resolution of 5-methylpiperidin-3-ol?

A1: Chiral HPLC is a powerful technique for both analytical and preparative-scale separations of enantiomers.[4] It is particularly advantageous when:

• Diastereomeric salt crystallization fails to provide the desired enantiomeric purity.

• Only small quantities of the enantiomerically pure material are required.

• A high-throughput method for analyzing the enantiomeric excess of multiple samples is needed.

• The starting material is not amenable to salt formation.

Q2: How do I select a suitable chiral stationary phase (CSP) and mobile phase for 5-methylpiperidin-3-ol?

A2: The selection of the CSP is crucial for achieving separation. For a polar molecule like 5-methylpiperidin-3-ol, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point.[5] These are available under various trade names such as CHIRALPAK® and CHIRALCEL®.

The mobile phase composition will depend on the chosen CSP and the mode of chromatography (normal phase, reversed-phase, or polar organic). A typical screening approach involves:

• Normal Phase: Heptane/Isopropanol or Heptane/Ethanol with a small amount of an amine additive (e.g., diethylamine, DEA) to improve peak shape and reduce tailing.

• Polar Organic Mode: Methanol or Ethanol with an optional acidic or basic additive.

• Reversed-Phase: Acetonitrile/Water or Methanol/Water with a buffer (e.g., ammonium bicarbonate, formic acid).

A systematic screening of different CSPs with a set of standard mobile phases is the most effective way to identify optimal separation conditions.[6]

Q3: My chiral HPLC separation shows poor resolution or peak tailing. What can I do?

A3: Poor resolution or peak tailing in chiral HPLC can be addressed by systematically optimizing several parameters:

Troubleshooting Poor Chiral HPLC Separation

Problem	Potential Cause	Solution
Poor Resolution	Inappropriate mobile phase composition.	Modify the ratio of the strong and weak solvents. For normal phase, vary the percentage of the alcohol modifier.
Incorrect mobile phase additive.	For basic analytes like 5-methylpiperidin-3-ol, adding a small amount (0.1%) of a basic modifier like diethylamine (DEA) to the mobile phase can significantly improve peak shape and resolution.
Unsuitable Chiral Stationary Phase (CSP).	Screen different types of CSPs (e.g., different polysaccharide derivatives).
Temperature effects.	Vary the column temperature. Lower temperatures sometimes improve resolution.
Peak Tailing	Secondary interactions between the analyte and the silica support of the CSP.	Add a competing base to the mobile phase (e.g., 0.1% DEA) to block active sites on the silica surface.
Overloading of the column.	Inject a smaller amount of the sample.
Mismatched solvent between the sample and the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.

Section 3: Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization of (±)-5-Methylpiperidin-3-ol

This protocol provides a general starting point. The specific resolving agent, solvent, and temperatures should be optimized for your specific diastereomer of 5-methylpiperidin-3-ol.

• Salt Formation:

  • Dissolve racemic 5-methylpiperidin-3-ol (1.0 eq.) in a suitable solvent (e.g., ethanol) with gentle heating.

  • In a separate flask, dissolve the chiral resolving agent (e.g., (+)-dibenzoyl-D-tartaric acid, 0.5 - 1.0 eq.) in the same solvent, also with gentle heating.

  • Slowly add the resolving agent solution to the amine solution with stirring.

  • Allow the mixture to stir at an elevated temperature for a short period (e.g., 30 minutes).

• Crystallization:

  • Slowly cool the solution to room temperature.

  • Continue to cool the solution in an ice bath or refrigerator (0-5 °C) for several hours to overnight to induce crystallization.

• Isolation of Diastereomeric Salt:

  • Collect the crystals by vacuum filtration.[1]

  • Wash the crystals with a small amount of the cold solvent to remove any residual mother liquor.[1]

  • Dry the crystals under vacuum.

• Liberation of the Free Amine:

  • Follow the procedure outlined in FAQ Q2 for diastereomeric salt crystallization.

• Analysis:

  • Determine the enantiomeric excess of the recovered amine using chiral HPLC or by preparing a chiral derivative for NMR analysis.

Protocol 2: Chiral HPLC Method Development for 5-Methylpiperidin-3-ol

• Column Selection:

  • Start with a polysaccharide-based chiral column (e.g., CHIRALPAK® IA, IB, IC).

• Mobile Phase Screening (Normal Phase):

  • Prepare a series of mobile phases consisting of n-Hexane/Isopropanol (e.g., 90/10, 80/20, 70/30 v/v), each containing 0.1% diethylamine.

  • Inject a solution of racemic 5-methylpiperidin-3-ol.

  • Monitor the separation at a suitable wavelength (e.g., 210 nm).

  • If separation is not achieved, switch the alcohol modifier to ethanol and repeat the screening.

• Optimization:

  • Once partial separation is observed, fine-tune the mobile phase composition to optimize the resolution and retention times.

  • Adjust the flow rate and column temperature to further improve the separation.

Section 4: Visualizations

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for the chiral resolution of 5-methylpiperidin-3-ol via diastereomeric salt crystallization.

Logical Troubleshooting Flow for Low Enantiomeric Excess

Caption: A logical troubleshooting workflow for addressing low enantiomeric excess in diastereomeric salt crystallization.

References

• BenchChem. (n.d.). Application Notes and Protocol for Diastereomeric Salt Resolution Using trans-3-Methylcyclohexanamine.

• Coldham, I., & Watson, E. L. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. Retrieved from [Link]

• Ferreira, F. C., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(9), 1337–1348.

• Szabó, Z., & Kárpáti, T. (2011). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. Retrieved from [Link]

• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines (Doctoral dissertation, University of Leeds). White Rose eTheses Online. Retrieved from [Link]

• Al-Sbaai, W., et al. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. Molecules, 29(17), 3943.
• Arias, H. R., et al. (2025). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience.
• BenchChem. (n.d.). Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid.

• Comins, D. L., et al. (2025). Enantioselective Synthesis of 3,3-Disubstituted Piperidine Derivatives by Enolate Dialkylation of Phenylglycinol-Derived Oxazolopiperidone Lactams. ResearchGate. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Resolving Enantiomers of 3-Methylpiperidine.

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Chiral Technologies. (n.d.). CHIRALPAK® AS 3.0x150mm, 5µm HPLC Column. Retrieved from [Link]

• HPLC.eu. (n.d.). chiral columns. Retrieved from [Link]

• Vona, D., et al. (2020). Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. Molecules, 25(21), 5091. Retrieved from [Link]

• Kaspereit, M., et al. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. Molecules, 28(1), 235. Retrieved from [Link]

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• 6. hplc.eu [hplc.eu]

Technical Support Center: De-benzylation of (3S,5R)-5-methylpiperidin-3-ol

- and -Benzyl Deprotection of Chiral Piperidines

Introduction & Substrate Analysis

User Context: You are working with (3S,5R)-5-methylpiperidin-3-ol , a valuable chiral building block often used in the synthesis of JAK inhibitors (e.g., Tofacitinib analogs) and other piperidine-based therapeutics.

The Challenge: The benzyl (Bn) group is a robust protecting group for both the secondary amine (

-Bn) and the secondary alcohol ( -Bn). While it provides excellent stability during upstream steps (e.g., ring-closing metathesis or hydride reductions), its removal requires specific conditions to prevent catalyst poisoning (by the free amine) or racemization (loss of the 3S,5R stereocenters).

Scope: This guide covers the two primary methodologies:

• Catalytic Hydrogenolysis (Standard): Removes both

  -Bn and -Bn.

• Chloroformate Dealkylation (ACE-Cl Method): Selectively cleaves

  -Bn (useful if -Bn must be retained or if metal catalysis fails).

Primary Protocol: Catalytic Hydrogenolysis

The "Gold Standard" for removing benzyl groups while preserving stereochemistry.

The Mechanism

Palladium on Carbon (Pd/C) catalyzes the cleavage of the C-N or C-O bond via oxidative addition of hydrogen. Critical Note: Free amines can coordinate strongly to the Pd surface, "poisoning" the catalyst and stalling the reaction.[1] We mitigate this by protonating the amine.

Step-by-Step Methodology

Parameter	Specification	Rationale
Catalyst	10% Pd/C (50% wet)	"Wet" catalyst reduces fire risk. 10% loading ensures sufficient active sites.
Loading	10–20 wt%	Higher loading required for amines compared to simple ethers.
Solvent	Ethanol (EtOH) + Acetic Acid (HOAc)	Avoid Methanol. MeOH can oxidize to formaldehyde on Pd, leading to unwanted -methylation [1]. HOAc prevents catalyst poisoning.
Pressure	1–3 atm (Balloon to Parr Shaker)	Atmospheric pressure is usually sufficient; elevate to 3 atm if sluggish.
Temperature	20–40 °C	Keep mild to prevent epimerization of the C3-hydroxyl center.

Workflow Diagram:

Figure 1: Optimized workflow for catalytic hydrogenolysis preventing amine poisoning.

Troubleshooting Center (FAQs)

Q1: My reaction stalled at 50% conversion. Adding more catalyst didn't help. Why? Diagnosis: You likely have Catalyst Poisoning . The free amine product binds to the Pd surface more tightly than the starting material. Solution:

• Check pH: Ensure the reaction is acidic. Add 1.0–2.0 equivalents of Acetic Acid or HCl (1M in ether). This protonates the amine (

  ), which does not bind to Pd.

• Switch Catalyst: If Pd/C fails, switch to Pearlman’s Catalyst (

  ). It is significantly more active for -debenzylation of difficult amines [2].

Q2: I see a new impurity with M+14 mass. What is it? Diagnosis: This is the

-Methylated byproduct . Cause: You used Methanol (MeOH) as the solvent.[2][3] Pd/C can oxidize MeOH to formaldehyde ( ) in situ, which then undergoes reductive amination with your product. Solution:

• Immediate: Switch solvent to Ethanol or Isopropanol.

• Rescue: If the impurity is minor, it is very difficult to separate. You may need to restart.

Q3: My product is gone after workup. The organic layer is empty. Diagnosis: Water Solubility . (3S,5R)-5-methylpiperidin-3-ol is a small, polar amino-alcohol. It partitions into the aqueous phase, especially as a salt. Solution:

• Do NOT use a standard water/ether extraction.

• Protocol: Filter the catalyst and evaporate the solvent to dryness.

  • If Acetate salt: Azeotrope with toluene to remove excess acetic acid.

  • If Free base needed: Dissolve residue in minimal water, load onto a Strong Cation Exchange (SCX) cartridge, wash with MeOH, and elute with

    in MeOH.

Decision Tree for Troubleshooting:

Figure 2: Logical decision tree for diagnosing stalled debenzylation reactions.

Alternative Protocol: Chemical Cleavage (ACE-Cl)

Use this if hydrogenolysis fails or if you lack hydrogenation equipment.

Reagent: 1-Chloroethyl chloroformate (ACE-Cl).[4][5] Mechanism: ACE-Cl attacks the tertiary amine to form a carbamate. Methanolysis then reveals the secondary amine as a hydrochloride salt. This method is highly selective for

-Bn over -Bn [3].

Protocol

• Dissolve the

  -benzyl substrate in dry 1,2-dichloroethane (DCE).

• Add ACE-Cl (1.2 – 1.5 equiv) dropwise at 0°C.

• Reflux for 2–4 hours. Monitor TLC for the disappearance of starting material (formation of the carbamate intermediate).

• Evaporate the DCE completely (crucial to remove benzyl chloride byproduct).

• Redissolve the residue in Methanol (MeOH).

• Reflux in MeOH for 1 hour. This decomposes the carbamate.[5][6]

• Evaporate MeOH to obtain the product as the HCl salt .

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Pearlman, W. M. "Noble Metal Hydroxides on Carbon: Nonpyrophoric Dry Catalysts." Tetrahedron Letters1967 , 8, 1663.

• Olofson, R. A.; Martz, J. T.; Senet, J. P.; Piteau, M.; Malfroot, T. "A New Reagent for the Selective, High-Yield N-Dealkylation of Tertiary Amines." Journal of Organic Chemistry1984 , 49, 2081.

Sources

• 1. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. 1-氯乙基氯甲酸酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-Chloroethyl chloroformate | 50893-53-3 | Benchchem [benchchem.com]
• 6. EP0045234B1 - Dealkylation process for tertiary amines by the use of alpha-chlorinated chloroformiates - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming (3S,5R) Piperidine Configuration: A Comparative Analysis of NOESY Correlations and Alternative Methodologies

For researchers, medicinal chemists, and professionals in drug development, the unambiguous determination of stereochemistry is a cornerstone of successful molecular design and synthesis. The piperidine scaffold, a ubiquitous feature in a vast array of pharmaceuticals and natural products, presents a common yet critical stereochemical challenge. Among its various stereoisomers, the (3S,5R) configuration often imparts specific and potent biological activity. This guide provides an in-depth, technical comparison of Nuclear Overhauser Effect Spectroscopy (NOESY) for confirming this specific configuration, alongside an objective evaluation of alternative analytical techniques. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to ensure trustworthy and self-validating stereochemical assignments.

The Challenge of 3,5-Disubstituted Piperidine Stereochemistry

The therapeutic efficacy and safety of a drug molecule are intrinsically linked to its three-dimensional structure. In the case of 3,5-disubstituted piperidines, the relative orientation of the substituents dictates the molecule's conformation and its ability to interact with biological targets. The cis and trans isomers can exhibit vastly different pharmacological profiles. Therefore, a robust and reliable method for confirming the desired (3S,5R) configuration, which corresponds to a cis relationship between the substituents, is paramount.

The Power of NOESY in Stereochemical Elucidation

Nuclear Overhauser Effect Spectroscopy (NOESY) is a powerful 2D NMR technique that provides information about the spatial proximity of protons within a molecule.[1][2] Unlike COSY, which reveals through-bond scalar couplings, NOESY detects through-space dipolar couplings.[1] This makes it an invaluable tool for determining the relative stereochemistry of molecules, as it can distinguish between diastereomers that have the same connectivity but different spatial arrangements of atoms.[2]

The fundamental principle of NOESY lies in the nuclear Overhauser effect, where the saturation of one proton's resonance can lead to an intensity change in the resonance of a spatially close proton (typically within 5 Å). A NOESY experiment generates a 2D map where cross-peaks indicate which protons are near each other in space. The intensity of these cross-peaks is inversely proportional to the sixth power of the distance between the protons, providing a sensitive measure of their proximity.[3]

For a (3S,5R)-piperidine, the chair conformation is generally the most stable. In this conformation, the substituents at the 3 and 5 positions can be either axial or equatorial. The key to confirming the cis-(3S,5R) configuration lies in identifying NOE correlations that are only possible when both substituents are on the same face of the ring, which in the most stable chair conformation, typically means one substituent is axial and the other is equatorial, or both are equatorial in a boat or twist-boat conformation, though the latter is less common. A crucial set of correlations for a diequatorial arrangement in a chair conformation would be between the axial protons at C2, C4, and C6 and the axial proton at C3 and C5. Conversely, the absence of correlations between equatorial protons on opposite sides of the ring would further support the assignment.

A Practical Guide to NOESY for (3S,5R) Piperidine Configuration

This section provides a detailed, step-by-step methodology for acquiring and interpreting NOESY data to confirm the (3S,5R) configuration of a piperidine derivative.

Experimental Protocol: Acquiring High-Quality NOESY Data

• Sample Preparation:

  • Dissolve 5-10 mg of the purified piperidine derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, MeOD). The choice of solvent can influence the conformation of the molecule.[4]

  • Filter the sample to remove any particulate matter.

  • Degas the sample thoroughly by bubbling with an inert gas (e.g., argon or nitrogen) or by several freeze-pump-thaw cycles. This is critical to minimize paramagnetic oxygen, which can quench the NOE effect.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (≥ 500 MHz) for better spectral dispersion and sensitivity.

  • Tune and match the probe for the ¹H frequency.

  • Shim the magnetic field to obtain optimal resolution.

• Acquisition of 1D ¹H NMR Spectrum:

  • Acquire a standard 1D ¹H NMR spectrum to identify the chemical shifts of all protons.

  • Integrate the signals and assign the protons as accurately as possible using other 2D NMR techniques like COSY and HSQC if necessary.

• NOESY Experiment Parameters:

  • Use a standard noesygpph pulse sequence.

  • Mixing Time (d8): This is a crucial parameter. A range of mixing times (e.g., 300 ms, 500 ms, 800 ms) should be tested to optimize the NOE buildup and minimize spin diffusion. For small molecules like piperidine derivatives, a mixing time of 500-800 ms is often a good starting point.

  • Number of Scans (ns): Typically 8-16 scans per increment are sufficient, depending on the sample concentration.

  • Number of Increments (in t1): A minimum of 256 increments should be acquired to achieve adequate resolution in the indirect dimension.

  • Relaxation Delay (d1): Set to at least 1.5 times the longest T₁ relaxation time of the protons of interest to ensure full relaxation between scans.

• Data Processing:

  • Apply a squared sine-bell window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase correct the spectrum carefully.

  • Baseline correct the spectrum in both dimensions.

Interpreting the NOESY Spectrum: A Hypothetical Case Study

Let's consider a hypothetical (3S,5R)-3-carboxamido-5-phenylpiperidine. In its most stable chair conformation, both the carboxamide and phenyl groups will preferentially occupy equatorial positions to minimize steric hindrance.

Expected Key NOESY Correlations for the (3S,5R) - cis Isomer:

Proton 1	Proton 2	Expected Correlation	Rationale
H3 (axial)	H5 (axial)	Strong	1,3-diaxial relationship, short distance
H3 (axial)	H2ax, H4ax	Strong	1,3-diaxial interactions
H5 (axial)	H4ax, H6ax	Strong	1,3-diaxial interactions
H3 (equatorial)	H2eq, H4eq	Weak/Medium	Shorter distance than to axial protons on the same side
H5 (equatorial)	H4eq, H6eq	Weak/Medium	Shorter distance than to axial protons on the same side
H3 (axial)	Phenyl Protons	Possible (weak)	Depending on the rotation of the phenyl group

Expected Key NOESY Correlations for the (3R,5S) - trans Isomer (for comparison):

In the trans isomer, one substituent would be axial and the other equatorial in the most stable chair conformation. This would lead to a distinctly different set of NOE correlations. For instance, a strong correlation between an axial substituent proton and the axial protons at C2, C4, and C6 would be expected, while the equatorial substituent would show correlations to neighboring equatorial and axial protons. The absence of a strong H3ax-H5ax correlation would be a key indicator of the trans configuration.

A Comparative Analysis of Alternative Methodologies

While NOESY is a powerful tool for determining relative stereochemistry, it is often beneficial to employ complementary techniques for unambiguous confirmation, especially for regulatory submissions.

X-ray Crystallography

X-ray crystallography is considered the "gold standard" for determining the absolute stereochemistry and solid-state conformation of a molecule.[5] It provides a precise three-dimensional map of the electron density, from which the positions of all atoms can be determined with high accuracy.

Advantages:

• Provides unambiguous determination of both relative and absolute stereochemistry (with anomalous dispersion).

• Yields precise bond lengths, bond angles, and torsional angles.

• The resulting crystal structure can be used for computational modeling and docking studies.

Limitations:

• Requires a single, high-quality crystal, which can be difficult and time-consuming to obtain, especially for oils or amorphous solids.[6]

• The conformation observed in the solid state may not be the same as the predominant conformation in solution.[7][8][9]

• Does not provide information about molecular dynamics in solution.[9]

Vibrational Circular Dichroism (VCD)

VCD is a chiroptical spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[10][11][12] By comparing the experimental VCD spectrum to a spectrum predicted by quantum chemical calculations for a known absolute configuration, the absolute stereochemistry of the sample can be determined.[6][13][14]

Advantages:

• Provides the absolute configuration of a molecule in solution.[11][13][15]

• Does not require crystallization and can be performed on neat liquids, oils, or solutions.[11]

• Can provide information about the conformational equilibrium in solution.

Limitations:

• Requires access to a specialized VCD spectrometer.

• Relies on accurate quantum chemical calculations, which can be computationally intensive, especially for flexible molecules.[16]

• Interpretation can be complex for molecules with multiple chiral centers and significant conformational flexibility.

J-Coupling Analysis

The magnitude of the through-bond scalar coupling constants (³JHH) between vicinal protons in the ¹H NMR spectrum is dependent on the dihedral angle between them, as described by the Karplus equation. By analyzing the coupling constants of the piperidine ring protons, the preferred chair conformation and the axial or equatorial orientation of the substituents can be inferred. For a cis-3,5-disubstituted piperidine in a chair conformation with both substituents equatorial, one would expect to see large (8-12 Hz) coupling constants between the axial protons (Hax-Hax) and smaller (2-5 Hz) coupling constants for axial-equatorial (Hax-Heq) and equatorial-equatorial (Heq-Heq) interactions.

Advantages:

• Data can be obtained from a standard high-resolution 1D ¹H NMR spectrum.

• Provides valuable information about the ring conformation.

Limitations:

• Can be ambiguous if the ring is conformationally mobile or adopts a non-chair conformation.

• In complex spectra with overlapping signals, accurate extraction of coupling constants can be challenging.

• Does not directly provide through-space distance information like NOESY.

Comparative Summary of Techniques

Feature	NOESY	X-ray Crystallography	VCD	J-Coupling Analysis
Primary Information	Relative Stereochemistry (through-space proximity)	Absolute Stereochemistry & Solid-State Conformation	Absolute Stereochemistry in Solution	Ring Conformation (dihedral angles)
Sample State	Solution	Single Crystal	Solution or Neat Liquid	Solution
Key Advantage	Direct observation of spatial relationships in solution.	Unambiguous 3D structure.	Determines absolute configuration without crystals.	Readily available from ¹H NMR.
Key Limitation	Can be ambiguous for flexible molecules; does not give absolute configuration.	Crystal growth can be a major bottleneck.	Requires specialized equipment and computational analysis.	Indirect conformational information; can be ambiguous.
Complementary to NOESY	Yes, provides through-bond conformational data.	Yes, confirms solid-state structure.	Yes, provides absolute configuration.	Yes, provides through-bond conformational data.

Conclusion: An Integrated Approach for Unwavering Confidence

For the rigorous confirmation of the (3S,5R) configuration of a piperidine derivative, a multi-faceted approach is highly recommended. NOESY spectroscopy serves as the primary and most informative technique for determining the relative stereochemistry in solution, providing direct evidence of the spatial arrangement of substituents.[1][2] The observation of key correlations, such as those between 1,3-diaxial protons, offers compelling evidence for the cis configuration.

However, to achieve the highest level of confidence and to meet regulatory standards, complementing NOESY data with an orthogonal technique is best practice. When a crystalline sample is available, single-crystal X-ray diffraction provides the definitive answer for both relative and absolute stereochemistry in the solid state.[5] In the absence of suitable crystals, VCD offers a powerful alternative for determining the absolute configuration in solution.[10][11] Finally, a thorough analysis of ³JHH coupling constants from the ¹H NMR spectrum provides valuable and easily accessible data to corroborate the conformational model derived from NOESY. By integrating these techniques, researchers can build a self-validating system for the unambiguous assignment of the (3S,5R) piperidine configuration, ensuring the scientific integrity of their findings and accelerating the drug development process.

References

• How to read NOESY spectrum? - YouTube. (2022). Retrieved from [Link]

• Divergent asymmetric synthesis of 3,5-disubstituted piperidines - PubMed. (n.d.). Retrieved from [Link]

• 5.4: NOESY Spectra - Chemistry LibreTexts. (2021). Retrieved from [Link]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine - ResearchGate. (n.d.). Retrieved from [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Publishing. (2022). Retrieved from [Link]

• 2D NMR: NOESY NMR INTERPRETATION - YouTube. (2022). Retrieved from [Link]

• Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review - PMC. (n.d.). Retrieved from [Link]

• Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors - PubMed. (n.d.). Retrieved from [Link]

• Vibrational Circular Dichroism: Recent Advances for the Assignment of the Absolute Configuration of Natural Products - PubMed. (n.d.). Retrieved from [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - NIH. (n.d.). Retrieved from [Link]

• What Are the Advantages and Limitations of Circular Dichroism (CD) Spectroscopy? (n.d.). Retrieved from [Link]

• NOE correlations in the synthesized cis and trans isomers. - ResearchGate. (n.d.). Retrieved from [Link]

• Comparison of NMR and crystal structures highlights conformational isomerism in protein active sites - PMC - NIH. (n.d.). Retrieved from [Link]

• Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery | American Laboratory. (2010). Retrieved from [Link]

• (PDF) Comparative conformational analysis of nucleosides by NMR, X-ray, and semi-empirical (PM3 VS. AM1) methods - ResearchGate. (n.d.). Retrieved from [Link]

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD) - Spectroscopy Europe. (n.d.). Retrieved from [Link]

• Structural Characterization of Chiral Molecules Using Vibrational Circular Dichroism Spectroscopy - DTU Research Database. (n.d.). Retrieved from [Link]

• Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects - Schrödinger. (n.d.). Retrieved from [Link]

• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (n.d.). Retrieved from [Link]

• Comparison of NMR and X-ray crystallography. (n.d.). Retrieved from [Link]

• X-ray Diffraction, Spectroscopy, Optical Properties, NPA, NBO, FMO, and Hirshfeld Surface Analyses of Two Newly Synthesized Piperidinium Ionic Liquids - MDPI. (2023). Retrieved from [Link]

• Macromolecular Structure Determination: Comparison of Crystallography and NMR. (n.d.). Retrieved from [Link]

• ABSOLUTE CONFIGURATION BY VCD | BioTools. (n.d.). Retrieved from [Link]

• Synthesis of 1,3-Bis-trifluoromethylated (Hetero)cyclohexane-2-carboxylates from Alkylidenemalononitriles | Organic Letters - ACS Publications. (n.d.). Retrieved from [Link]

• Synthesis of 3,4-disubstituted piperidines by carbonyl ene and prins cyclizations: Switching between kinetic and thermodynamic control with Bronsted and Lewis acid catalysts - -ORCA - Cardiff University. (2007). Retrieved from [Link]

• Vibrational Circular Dichroism Spectroscopy of Chiral Molecules | Request PDF. (n.d.). Retrieved from [Link]

• Comparison of X-ray Crystallography, NMR and EM - Creative Biostructure. (n.d.). Retrieved from [Link]

• Enantioselective Synthesis of cis‐ and trans‐3,5‐Disubstituted Piperidines. Synthesis of 20S‐ and 20R‐Dihydrocleavamine. | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PMC - NIH. (n.d.). Retrieved from [Link]

• and trans-3,5-disubstituted piperidines. Synthesis of 20S- and 20R-dihydrocleavamine - PubMed. (n.d.). Retrieved from [Link]

• 3,5-Disubstituted Piperidine Derivatives - A Scalable Route to all Four Stereoisomers. (n.d.). Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3S,5R)-5-methylpiperidin-3-ol

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through the proper disposal of chemical waste. This guide provides an in-depth, procedural framework for the safe disposal of (3S,5R)-5-methylpiperidin-3-ol, a substituted piperidine derivative. While a specific Safety Data Sheet (SDS) for this particular stereoisomer may not be readily available, its structural similarity to piperidine and its derivatives necessitates a cautious and informed approach to its disposal. The principles and procedures outlined herein are grounded in established safety protocols for analogous compounds and general best practices for hazardous waste management in a laboratory setting.

I. Hazard Identification and Risk Assessment: Understanding the "Why"

(3S,5R)-5-methylpiperidin-3-ol belongs to the piperidine class of compounds. Piperidines are cyclic secondary amines that often exhibit a range of hazardous properties. Based on data from piperidine and its substituted analogs, (3S,5R)-5-methylpiperidin-3-ol should be presumed to be:

• Toxic and Harmful : Piperidine itself is toxic if it comes into contact with the skin and can be fatal if inhaled.[1] It is also harmful if swallowed.[1][2]

• Corrosive : Capable of causing severe skin burns and eye damage.[1][3]

• Flammable : Piperidines can be flammable liquids and vapors.[3][4]

Therefore, all waste containing (3S,5R)-5-methylpiperidin-3-ol, including pure compound, solutions, and contaminated labware, must be treated as hazardous waste. Improper disposal, such as drain disposal, is strictly prohibited as it can lead to the contamination of water systems and harm to aquatic life.[1][3][5]

Table 1: Hazard Profile of Structurally Similar Piperidines

Hazard Classification	Description	Primary Concerns
Acute Toxicity	Harmful or fatal upon ingestion, inhalation, or skin contact.[1]	Systemic toxicity, organ damage.
Skin Corrosion/Irritation	Causes severe burns and irritation upon contact.[1][2]	Tissue damage, chemical burns.
Serious Eye Damage	Risk of serious and permanent eye injury.[1][2]	Vision loss, severe irritation.
Flammability	Liquid and vapor may be flammable.[3][4]	Fire and explosion hazard.

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling any waste containing (3S,5R)-5-methylpiperidin-3-ol, it is imperative to wear appropriate Personal Protective Equipment (PPE). The causality here is direct: the correct PPE provides a physical barrier against the chemical's corrosive and toxic properties.

• Hand Protection : Wear chemically resistant gloves, such as nitrile or neoprene.

• Eye Protection : Use safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities or when there is a significant splash risk.[6]

• Skin and Body Protection : A lab coat is mandatory. For larger quantities or in the event of a spill, chemical-resistant aprons or full-body suits may be necessary.

• Respiratory Protection : All handling of (3S,5R)-5-methylpiperidin-3-ol waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][7] If there is a risk of inhaling vapors or aerosols, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

III. Waste Segregation and Container Management: Preventing Unwanted Reactions

Proper segregation and containment are foundational to safe chemical waste disposal. The primary objective is to prevent accidental mixing of incompatible waste streams, which could lead to violent reactions, fires, or the generation of toxic gases.

Experimental Protocol: Waste Collection

• Container Selection : Use only approved hazardous waste containers that are compatible with (3S,5R)-5-methylpiperidin-3-ol. High-density polyethylene (HDPE) or glass containers are generally suitable.[8][9] Ensure the container has a secure, leak-proof cap.[9]

• Labeling : Immediately label the waste container with a "Hazardous Waste" label. The label must include the full chemical name: "(3S,5R)-5-methylpiperidin-3-ol", the approximate concentration and quantity, and the date of accumulation.

• Segregation :

  • Solid Waste : Collect contaminated items such as gloves, paper towels, and weighing papers in a designated, lined solid waste container.

  • Liquid Waste : Collect liquid waste, including reaction residues and solvent rinses, in a separate, appropriate liquid waste container. Do not mix with other waste streams unless they are known to be compatible.

• Container Filling : Do not overfill containers. A good practice is to fill to no more than 90% capacity to allow for vapor expansion.[8]

• Storage : Keep waste containers closed at all times, except when adding waste.[9] Store the containers in a designated satellite accumulation area that is under the control of laboratory personnel.[9][10]

IV. Spill Management: A Plan for the Unexpected

In the event of a spill, a swift and appropriate response is crucial to mitigate exposure and environmental contamination.

Experimental Protocol: Spill Cleanup

• Evacuate and Alert : Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Don PPE : Before attempting any cleanup, don the appropriate PPE as outlined in Section II.

• Containment : For liquid spills, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[4][5] Do not use combustible materials like paper towels to absorb large quantities of flammable liquids.

• Neutralization (for small spills) : For very small spills, after absorption, the area can be cautiously neutralized. Given the basic nature of piperidines, a dilute solution of a weak acid (e.g., citric acid) could be used. However, this should only be performed by trained personnel.

• Collection and Disposal : Carefully collect the absorbed material and any contaminated debris using non-sparking tools and place it in a labeled hazardous waste container.[1]

• Decontamination : Clean the spill area thoroughly with a suitable solvent (e.g., water and detergent), and collect the cleaning materials as hazardous waste.

• Ventilation : Ensure the area is well-ventilated until the cleanup is complete and the area is safe to re-enter.[1][5]

V. Disposal Procedures: The Final Step

The disposal of (3S,5R)-5-methylpiperidin-3-ol waste must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

Decision Workflow for Disposal

Caption: Disposal workflow for (3S,5R)-5-methylpiperidin-3-ol.

Primary Disposal Method: Incineration

The recommended method for the disposal of piperidine and its derivatives is high-temperature incineration in a facility equipped with an afterburner and scrubber.[4] This ensures the complete destruction of the compound, preventing its release into the environment.

Step-by-Step Disposal Protocol

• Waste Accumulation : Follow the waste collection and storage procedures outlined in Section III.

• Request Pickup : Once your waste container is approaching full, or in accordance with your institution's policies (e.g., within one year of the accumulation start date), submit a hazardous waste pickup request to your EHS office.[9]

• Documentation : Ensure all necessary paperwork is completed accurately, detailing the contents of the waste container.

• Professional Disposal : Your EHS office will arrange for the collection of the waste by a certified hazardous waste disposal vendor. This vendor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF) for final disposal, typically via incineration.

VI. Regulatory Compliance: Adherence to the Law

The disposal of hazardous waste is regulated by federal and state agencies. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) provides the overarching framework for hazardous waste management.[8] Academic laboratories may also be subject to specific regulations such as the EPA's Subpart K, which provides alternative requirements for managing hazardous waste in academic settings.[11][12] It is crucial to be familiar with and adhere to your institution's specific policies, which are designed to ensure compliance with all relevant regulations.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste, thereby protecting both human health and the environment.

References

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
• Chemos GmbH&Co.KG. (2019, June 24). Safety Data Sheet: Piperidine.
• CPAChem. (2022, September 14). Safety data sheet.
• Jubilant Life Sciences Limited. (n.d.). Piperidine Safety Data Sheet.
• Jubilant Ingrevia Limited. (n.d.). 3-Methylpiperidine Safety Data Sheet.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Sigma-Aldrich. (2025, September 23). Safety Data Sheet.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Angene Chemical. (2021, May 1). Safety Data Sheet.

Sources

• 1. chemos.de [chemos.de]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. cpachem.com [cpachem.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. carlroth.com [carlroth.com]
• 6. angenechemical.com [angenechemical.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. epa.gov [epa.gov]
• 12. danielshealth.com [danielshealth.com]